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Compound of Interest |

Compound Name: Lcq908
CAS No.: 956136-95-1
Cat. No.: B610185
Get Quote
. J

For researchers, scientists, and drug development professionals handling Lcq908 (also known
as Pradigastat), a potent and selective DGAT1 inhibitor, ensuring its proper disposal is a critical
component of laboratory safety and regulatory compliance. While specific institutional protocols
may vary, a systematic approach to waste management is essential to mitigate potential
hazards and maintain a safe research environment.

Immediate Safety and Disposal Plan

The primary step in the disposal of any chemical, including Lcq908, is to consult the Safety
Data Sheet (SDS) provided by the manufacturer. This document contains detailed information
regarding the compound's hazards, handling, and disposal requirements. In the absence of
immediate access to the SDS, or as a supplementary measure, the following general
procedures for the disposal of laboratory chemical waste should be strictly adhered to.

Key Principle: Treat all unknown or new chemical compounds as hazardous waste.[1][2] Do not
dispose of Lcq908 down the sink or in regular trash unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department and confirmed as non-
hazardous.[1][2][3]
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Step-by-Step Disposal Protocol

o Personal Protective Equipment (PPE): Before handling Lcg908 for disposal, ensure you are
wearing appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses or
goggles, and a lab coat.[4]

» Waste Segregation:

o Solid Waste: Collect solid Lcq908 waste, including contaminated consumables like pipette
tips, tubes, and gloves, in a dedicated, leak-proof hazardous waste container.[5][6] The
container must be compatible with the chemical.

o Liquid Waste: Solutions containing Lcgq908 should be collected in a separate, clearly
labeled, and sealed hazardous waste container.[2] Avoid mixing different chemical wastes
to prevent unforeseen reactions.[5] Halogenated and non-halogenated solvent wastes
should typically be segregated.[2]

o Sharps: Any chemically contaminated sharps, such as needles or blades, must be
disposed of in a designated, puncture-proof sharps container labeled for chemical waste.

o Container Labeling: All hazardous waste containers must be clearly and accurately labeled.
[5][6] The label should include:

o The words "Hazardous Waste".[5][6]

[¢]

The full chemical name: "Lcq908" or "Pradigastat”.[6]

o

The approximate concentration and quantity of the waste.

o

The date the waste was first added to the container (accumulation start date).[6]

[¢]

The name of the principal investigator or responsible researcher.[6]

o Storage: Store the sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.[5] This area should be under the control of
laboratory personnel and away from general traffic. Ensure that incompatible wastes are
stored separately.[5]
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e Waste Pickup: Contact your institution's EHS or equivalent safety office to schedule a pickup
for the hazardous waste. Do not transport hazardous waste outside of the laboratory
yourself.[1][2]

Quantitative Data Summary

While specific quantitative data for Lcq908 disposal is found in its SDS, general laboratory
guidelines provide quantitative limits for what may be considered for drain disposal (if deemed
non-hazardous by EHS). These are provided for context and are not a recommendation for
Lcq908.

Parameter Guideline Citation
pH Range for Aqueous Between 5.0 and 12.5 for drain 5]
Solutions disposal (if approved)

o Generally limited to small
Volume Limit for Sewer .
) gquantities (e.g., <5 gallons per  [7]
Disposal ) o
discharge for liquids)

Accumulation of more than
Acute Hazardous Waste o )
one quart requires immediate [2]

uantity Limit
Q y EHS notification

Experimental Protocols: General Chemical Waste
Handling

The proper disposal of Lcq908 is part of a broader set of laboratory protocols for chemical
waste management. The following workflow outlines the general procedure for handling and
disposing of chemical waste in a laboratory setting.
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General Chemical Waste Disposal Workflow

Preparation

Identify Waste Type
(Solid, Liquid, Sharp)

Select Compatible &
Labeled Waste Container

Start Accumulation

Waste Accumulation

Wear Appropriate
PPE

Deposit Waste into
Designated Container

Securely Close
Container After Use

ﬁontainer Not Full

Storage/& Pickup

Store in Satellite

. Container Full
Accumulation Area

1

Request Waste Pickup
from EHS

;

EHS Collects Waste
for Final Disposal

Click to download full resolution via product page

General workflow for laboratory chemical waste disposal.
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Logical Relationships in Waste Disposal Decisions

The decision-making process for chemical disposal follows a logical hierarchy, prioritizing
safety and compliance. This diagram illustrates the key decision points.

Decision Pathway for Chemical Disposal
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Logical steps for determining the correct chemical disposal route.

By adhering to these established safety protocols and maintaining open communication with
your institution's safety office, you can ensure the safe and compliant disposal of Lcq908 and
contribute to a secure research environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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